Cas no 64023-01-4 (1H-Tetrazole, 1-[4-(methylsulfonyl)phenyl]-)

• Product Name: 1H-Tetrazole, 1-[4-(methylsulfonyl)phenyl]-
• CAS No: 64023-01-4
• MF: C₇H₃F₃N₄
• MW: 200.120730638504
• CID: 1666451
• PubChem ID: 152630464
• Update Time: 2025-04-21

1H-Tetrazole, 1-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-[4-(methylsulfonyl)phenyl]-
• 1-(2,3,4-trifluorophenyl)tetrazole
• 64023-01-4

• Inchi： 1S/C7H3F3N4/c8-4-1-2-5(7(10)6(4)9)14-3-11-12-13-14/h1-3H
• InChI Key： ZDKNPOWXHMTZTC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1N1C=NN=N1)F)F

Computed Properties

• Exact Mass: 224.03694
• Monoisotopic Mass: 200.03098060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 77.74